10.1039/D3TB01869E | Rational design of copper(i)-doped metal–organic frameworks as dual-functional nanocarriers for combined chemo–chemodynamic therapy†

Rational design of copper(i)-doped metal–organic frameworks as dual-functional nanocarriers for combined chemo–chemodynamic therapy†

Journal of Materials Chemistry B Pub Date: 2023-10-19 DOI: 10.1039/D3TB01869E

Abstract

Combination therapies are an increasingly important part of the antitumor medicine armamentarium. However, developing desirable nanomaterials for combination therapies is still a great challenge. Herein, a biocompatible Cu(I)-doped metal–organic framework (MOF) (denoted as CuZn-ZIF) is designed as a novel dual-functional nanocarrier. Doxorubicin molecules are covalently bound to the surface of the CuZn-ZIF and released by the cleavage of chemical bonds in an acidic environment, demonstrating the capacity of controlled drug release. More importantly, CuZn-ZIF nanocarriers can simultaneously play the role of nanocatalysts, capable of catalyzing H₂O₂ into a highly reactive intracellular toxic hydroxyl radical (˙OH). An in vivo study reveals that nanoparticles exhibit high antitumor efficacy through the combined performance of DOX and Cu(I), proving the great potential of this copper(I)-based MOF for combined chemo-chemotherapy to improve therapeutic efficacy.

Rational design of copper(i)-doped metal–organic frameworks as dual-functional nanocarriers for combined chemo–chemodynamic therapy†

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Journal Name：Journal of Materials Chemistry B

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